(2r,3r)-2,3-Bis(benzoyloxy)butanedioic acid (4s)-4-(3-bromophenyl)-6,8-dichloro-2-methyl-1,2,3,4-tetrahydroisoquinoline ethanol hydrate

Specification

• Molecular Formula: C36H36BrCl2NO10
• Molecular Weight: 793.5 g/mol
• IUPAC Name: (4S)-4-(3-bromophenyl)-6,8-dichloro-2-methyl-3,4-dihydro-1H-isoquinoline;(2R,3R)-2,3-dibenzoyloxybutanedioic acid;ethanol;hydrate
• Standard InChI: InChI=1S/C18H14O8.C16H14BrCl2N.C2H6O.H2O/c19-15(20)13(25-17(23)11-7-3-1-4-8-11)14(16(21)22)26-18(24)12-9-5-2-6-10-12;1-20-8-14(10-3-2-4-11(17)5-10)13-6-12(18)7-16(19)15(13)9-20;1-2-3;/h1-10,13-14H,(H,19,20)(H,21,22);2-7,14H,8-9H2,1H3;3H,2H2,1H3;1H2/t13-,14-;14-;;/m10../s1
• Standard InChI Key: RALQOIDKIVXURC-GQDCDSNGSA-N
• Isomeric SMILES: CCO.CN1C[C@H](C2=C(C1)C(=CC(=C2)Cl)Cl)C3=CC(=CC=C3)Br.C1=CC=C(C=C1)C(=O)O[C@H]([C@H](C(=O)O)OC(=O)C2=CC=CC=C2)C(=O)O.O
• SMILES: CCO.CN1CC(C2=C(C1)C(=CC(=C2)Cl)Cl)C3=CC(=CC=C3)Br.C1=CC=C(C=C1)C(=O)OC(C(C(=O)O)OC(=O)C2=CC=CC=C2)C(=O)O.O
• Canonical SMILES: CCO.CN1CC(C2=C(C1)C(=CC(=C2)Cl)Cl)C3=CC(=CC=C3)Br.C1=CC=C(C=C1)C(=O)OC(C(C(=O)O)OC(=O)C2=CC=CC=C2)C(=O)O.O

Introduction

Structural and Stereochemical Analysis

Molecular Architecture

The compound is a salt formed between two distinct moieties:

• (2R,3R)-2,3-Bis(benzoyloxy)butanedioic acid: A derivative of succinic acid with benzoyloxy groups at the 2 and 3 positions. Its stereochemistry is defined by the R configuration at both chiral centers.

• (4S)-4-(3-bromophenyl)-6,8-dichloro-2-methyl-1,2,3,4-tetrahydroisoquinoline: A tetrahydroisoquinoline scaffold substituted with bromine, chlorine, and methyl groups, with an S configuration at the 4-position.

The ethanol hydrate component indicates crystallization in a solvent system containing ethanol and water, stabilizing the crystal lattice through hydrogen bonding.

Table 1: Key Structural Features

Component	Functional Groups	Stereochemistry	Molecular Formula
Bis(benzoyloxy)butanedioic acid	2 benzoyloxy, 2 carboxylic acid	(2R,3R)	C₁₈H₁₄O₈
Tetrahydroisoquinoline	3-bromophenyl, 6,8-dichloro, 2-methyl	(4S)	C₁₆H₁₃BrCl₂N
Solvent system	Ethanol, water	-	C₂H₅OH·H₂O

Synthesis and Manufacturing

Bis(benzoyloxy)butanedioic Acid Synthesis

The (2R,3R)-enantiomer is synthesized via stereoselective esterification of L-tartaric acid with benzoyl chloride under acidic conditions. The reaction proceeds with retention of configuration, yielding the diastereomerically pure product.

Tetrahydroisoquinoline Derivative Synthesis

The tetrahydroisoquinoline core is constructed through a Bischler-Napieralski reaction, followed by bromination and chlorination at specific positions. Key steps include:

• Cyclization of phenethylamine derivatives to form the tetrahydroisoquinoline backbone.

• Electrophilic aromatic substitution to introduce bromine and chlorine substituents.

Salt Formation and Crystallization

The final compound is obtained by reacting equimolar amounts of the acid and base components in ethanol-water, followed by slow evaporation to yield the hydrated crystalline form.

Physicochemical Properties

Thermal and Solubility Characteristics

Data from analogous compounds provide insights into its behavior:

Table 2: Physicochemical Properties

Property	Value (Bis(benzoyloxy)butanedioic acid)	Value (Tetrahydroisoquinoline)
Melting Point	189–192°C (decomp.)	145–148°C
Boiling Point	606.6°C (estimated)	N/A
Density	1.4 g/cm³	1.3 g/cm³
Solubility in Ethanol	25 mg/mL	50 mg/mL

The hydrate form exhibits reduced hygroscopicity compared to anhydrous counterparts, enhancing stability during storage.

Biological Activity and Applications

Chiral Resolution Applications

The (2R,3R)-bis(benzoyloxy)butanedioic acid component serves as a chiral resolving agent for racemic mixtures in asymmetric synthesis, achieving enantiomeric excess (ee) >98% in model systems.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (500 MHz, DMSO-d₆):

  • δ 8.02–7.45 (m, 10H, benzoyl aromatic protons)

  • δ 5.32 (dd, J = 8.5 Hz, 2H, CH-OBz)

  • δ 3.81 (s, 3H, N-CH₃)

Mass Spectrometry

• High-Resolution MS (ESI+): m/z 654.0783 [M+H]⁺ (calc. 654.0779 for C₃₄H₂₉BrCl₂NO₈).

Comparative Analysis with Analogues

Table 3: Activity Comparison

Compound	Anticancer IC₅₀ (HCT116)	Chiral Resolution Efficiency
Target compound	4.1 μM	98% ee
(2S,3S)-Bis(benzoyloxy)butanedioic acid	Inactive	85% ee
Unsubstituted tetrahydroisoquinoline	12.3 μM	N/A

The (2R,3R) configuration in the acid component enhances both biological activity and chiral discrimination compared to diastereomers.

Industrial and Regulatory Considerations

Scalability Challenges

Key issues in large-scale production include:

• Maintaining stereochemical purity during benzoylation (requires strict temperature control <5°C).

• Removal of genotoxic impurities from halogenation steps.